3-Nitro-N-(2-propylsulfonyl)phenylcarboxamide

• Molecular Formula: C10H12N2O5S
• Molecular Weight: 272.28 g/mol
• IUPAC Name: 3-nitro-N-propan-2-ylsulfonylbenzamide
• InChI: InChI=1S/C10H12N2O5S/c1-7(2)18(16,17)11-10(13)8-4-3-5-9(6-8)12(14)15/h3-7H,1-2H3,(H,11,13)
• InChI Key: STQVRJCXHPEYJO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-]

Description

3-Nitro-N-(2-propylsulfonyl)phenylcarboxamide is a useful research compound. Its molecular formula is C10H12N2O5S and its molecular weight is 272.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 3-nitrophenylcarboxamide (2 g) in 150 ml of dry tetrahydrofuran was cooled to 0° C. and treated with 530 mg of sodium hydride (60% oil dispersion). The reaction mixture was stirred for 20 minutes and then 2-propylsulfonylchloride (1.5 ml) was introduced dropwise via syringe. After 5 minutes the reaction mixture became homogeneous and was warmed to room temperature and stirred for 2 hours. The reaction mixture was diluted with 300 ml of ethyl acetate and was washed with brine. The organic extracts were dried, concentrated in vacuo, and the residue was chromatographed on silica gel (chloroform-methanol, 95:5 v/v) to yield 0.6 g of the title compound in pure form.